Cas no 1936558-64-3 (4-methoxy-2-methylhexan-2-amine)

• Product Name: 4-methoxy-2-methylhexan-2-amine
• CAS No: 1936558-64-3
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5984788
• PubChem ID: 130872240
• Update Time: 2025-05-24

4-methoxy-2-methylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methylhexan-2-amine
• 1936558-64-3
• EN300-1784179

• Inchi： 1S/C8H19NO/c1-5-7(10-4)6-8(2,3)9/h7H,5-6,9H2,1-4H3
• InChI Key： HMFJSUXJVZGTMA-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CC(C)(C)N

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-methoxy-2-methylhexan-2-amine

4-Methoxy-2-Methylhexan-2-Amine

4-Methoxy-2-Methylhexan-2-Amine (CAS No. 1936558-64-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines an amine group with a methoxy-substituted hexane chain. The presence of the methoxy group at the fourth position and the methyl group at the second position of the hexane chain imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-Methoxy-2-Methylhexan-2-Amine involves a series of well-established organic reactions, including alkylation, alkylation, and reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption.

In terms of applications, 4-Methoxy-2-Methylhexan-2-Amine has garnered attention in the pharmaceutical industry due to its potential as a building block for bioactive compounds. Studies have shown that this compound can serve as a precursor for drugs targeting various therapeutic areas, such as anti-inflammatory agents and central nervous system drugs. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis and drug delivery systems.

Moreover, 4-Methoxy-2-Methylhexan-2-Amine exhibits interesting physical properties that make it suitable for industrial applications. For example, its relatively high boiling point and moderate solubility in organic solvents make it ideal for use in solvent systems and as a stabilizer in polymer formulations. Recent research has also highlighted its potential as a surfactant in cosmetic formulations, where its amphiphilic nature enhances emulsification efficiency.

The chemical stability of 4-Methoxy-2-Methylhexan-2-Amine under various conditions has been extensively studied. It is known to be stable under normal storage conditions but may undergo degradation under extreme pH or temperature conditions. Understanding these stability parameters is crucial for optimizing its use in different industrial processes.

From an environmental perspective, the biodegradability of 4-Methoxy-2-Methylhexan-2-Amine has been a topic of interest. Recent studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations promoting sustainable chemical practices.

In conclusion, 4-Methoxy-2-Methylhexan-2-Amine (CAS No. 1936558-64-3) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-specific research, positions it as a key player in modern chemical innovation.